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Compound of Interest

Compound Name: Eserethol

Cat. No.: B1353508 Get Quote

Disclaimer: Eserethol is a chemical compound listed in PubChem with CAS number 469-23-8.

[1] It is available for purchase from chemical suppliers for laboratory research purposes.[2]

While information on its biological activity exists, comprehensive safety data is limited.[3]

Therefore, these guidelines are based on best practices for handling novel or uncharacterized

chemical compounds in a research setting.[4][5][6] A thorough risk assessment should be

conducted by the principal investigator before any handling of this compound.[7][8][9][10]

Introduction
Eserethol (C₁₅H₂₂N₂O) is a nitrogen-containing organic compound with a bicyclic structure

combining indole and pyrrole ring systems.[3] It is recognized primarily as an intermediate in

the synthesis of various alkaloids.[3] Eserethol has demonstrated biological activity, including

the inhibition of poly (ADP-ribose) polymerase 1 (PARP-1), an enzyme involved in DNA repair,

suggesting potential applications in cancer research.[3] Given its biological activity and the

limited availability of comprehensive safety data, Eserethol must be handled with care,

assuming it to be a potentially hazardous substance.[6]

Hazard Identification and Risk Assessment
As a novel compound with limited safety information, a thorough risk assessment is mandatory

before beginning any experimental work.[7][8][9][10]

Potential Hazards: The specific toxicological properties of Eserethol have not been fully

elucidated. However, based on its biological activity as a PARP-1 inhibitor, it should be
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considered a potentially cytotoxic and mutagenic agent.[3] It is a dark red semi-solid, and its

reactivity suggests it should be stored under inert conditions.[3]

Routes of Exposure: Potential routes of exposure include inhalation of aerosols, dermal

contact, and ingestion.[7]

Risk Mitigation: A comprehensive risk assessment should be conducted to identify potential

hazards and establish appropriate control measures.[7][8][9][10] This should be documented

and approved by the institution's Environmental Health and Safety (EHS) department.

Safe Handling Protocols
3.1. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Eserethol.[6][11] This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Double gloving is

recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A full-length laboratory coat must be worn.

Respiratory Protection: If there is a risk of aerosolization, a properly fitted respirator (e.g.,

N95 or higher) should be used.

3.2. Engineering Controls

Chemical Fume Hood: All handling of Eserethol, including weighing, dissolving, and

aliquoting, must be performed in a certified chemical fume hood to minimize inhalation

exposure.[4]

Ventilation: The laboratory should be well-ventilated.

3.3. Storage and Labeling

Storage Conditions: Eserethol should be stored in a cool, dry, and dark place, under an inert

atmosphere if possible, to prevent degradation.[3] It should be stored away from
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incompatible materials.[4]

Labeling: All containers of Eserethol must be clearly labeled with the chemical name,

concentration, date of preparation, and appropriate hazard warnings (e.g., "Potentially

Hazardous," "Cytotoxic").[5]

Experimental Protocols
4.1. Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of Eserethol in DMSO.

Materials:

Eserethol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials with screw caps

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Perform all steps in a certified chemical fume hood.

Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

Tare a sterile, amber glass vial on a calibrated analytical balance.

Carefully weigh the desired amount of Eserethol powder into the vial.

Calculate the volume of DMSO required to achieve a 10 mM concentration.

Add the calculated volume of anhydrous DMSO to the vial containing the Eserethol powder.

Securely cap the vial and vortex gently until the solid is completely dissolved.
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Label the vial clearly with "Eserethol," "10 mM in DMSO," the date of preparation, and your

initials.

Store the stock solution at -20°C in a desiccated environment.

4.2. Cell Viability Assay (MTT Assay)

This protocol outlines a method to assess the cytotoxic effects of Eserethol on a cancer cell

line (e.g., HeLa).

Materials:

HeLa cells

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% penicillin-streptomycin

Eserethol stock solution (10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

96-well cell culture plates

Multichannel pipette

Plate reader

Procedure:

Seed HeLa cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete

DMEM.

Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment.
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Prepare serial dilutions of Eserethol in complete DMEM from the 10 mM stock solution. The

final concentrations should range from 0.1 µM to 100 µM. Include a vehicle control (DMSO)

and a no-treatment control.

Remove the medium from the wells and add 100 µL of the Eserethol dilutions or control

medium to the respective wells.

Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

Add 20 µL of MTT solution to each well and incubate for 4 hours.

Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a plate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle control

and determine the IC₅₀ value.

Data Presentation
Table 1: Physicochemical Properties of Eserethol

Property Value

Molecular Formula C₁₅H₂₂N₂O

Molecular Weight 246.35 g/mol [2]

Appearance Dark Red Semi-solid[3]

CAS Number 469-23-8[1]

Solubility
Slightly soluble in ethanol, limited solubility in

chloroform[3]

Table 2: Illustrative Cytotoxicity Data of Eserethol on HeLa Cells (48h Incubation)
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Concentration (µM) % Cell Viability (Mean ± SD)

0 (Vehicle Control) 100 ± 4.2

0.1 98.5 ± 3.8

1 85.2 ± 5.1

10 52.3 ± 4.5

50 15.7 ± 2.9

100 5.1 ± 1.8

IC₅₀ (µM) ~12.5

Disposal Protocols
All waste contaminated with Eserethol must be treated as hazardous chemical waste.[12]

Solid Waste: Contaminated solid waste, including gloves, pipette tips, and vials, should be

collected in a designated, clearly labeled hazardous waste container.[12]

Liquid Waste: Unused stock solutions and contaminated media should be collected in a

sealed, labeled hazardous waste container.[12] Do not dispose of Eserethol solutions down

the drain.[12]

Container Disposal: Empty Eserethol containers must be triple-rinsed with a suitable solvent

(e.g., ethanol). The first rinse should be collected as hazardous waste.[13] Subsequent

rinses can be disposed of down the drain with copious amounts of water, pending local

regulations.[13]

Decontamination: Work surfaces should be decontaminated with a suitable cleaning agent

(e.g., 70% ethanol) after handling Eserethol.

All hazardous waste must be disposed of through the institution's EHS department in

accordance with federal, state, and local regulations.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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